Cas no 2228350-03-4 (2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228350-03-4
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 6526722
• PubChem ID: 165705207
• Update Time: 2025-07-21

2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine
• 2228350-03-4
• EN300-1956203

• Inchi： 1S/C12H17F2NO/c1-4-16-9-5-6-10(8(2)7-9)12(3,15)11(13)14/h5-7,11H,4,15H2,1-3H3
• InChI Key： IMPGZFFSPMMSAX-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=CC=1C)OCC)N)F

Computed Properties

• Exact Mass: 229.12782049g/mol
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine

Chemical Profile of 2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2228350-03-4)

2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine is a fluorinated aromatic amine derivative with a molecular formula that suggests significant potential in pharmaceutical and agrochemical applications. The compound’s structure, featuring a difluoropropylamine moiety attached to a 4-ethoxy-2-methylphenyl group, positions it as a candidate for further exploration in medicinal chemistry due to its unique electronic and steric properties. This introduction delves into the compound’s chemical characteristics, potential biological activities, and its relevance in contemporary research.

The molecular structure of CAS No. 2228350-03-4 is characterized by the presence of two fluorine atoms at the alpha position of the propanamine chain, which can influence both the metabolic stability and binding affinity of the molecule. The aromatic ring system, substituted with an ethoxy group at the para position and a methyl group at the ortho position relative to the amine functionality, adds further complexity to its interactions with biological targets. Such structural features are often exploited in drug design to modulate solubility, lipophilicity, and metabolic clearance.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like 2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine with greater accuracy. The fluorine atoms, for instance, can enhance metabolic stability by preventing rapid deamination or hydrolysis of the amine bond. This property is particularly valuable in developing long-acting drugs that require fewer dosing regimens. Additionally, the electron-withdrawing effect of fluorine can fine-tune the electronic properties of the molecule, influencing its binding interactions with enzymes and receptors.

In the realm of medicinal chemistry, difluorinated compounds have garnered attention for their ability to improve drug-like properties such as bioavailability and target engagement. The 4-ethoxy-2-methylphenyl substituent introduces hydrophobicity and electronic modulation, which can be critical for achieving optimal pharmacological effects. Studies have shown that similar arylamine derivatives exhibit promising activities in preclinical models of inflammation and pain management. The combination of these structural elements in CAS No. 2228350-03-4 makes it an intriguing candidate for further investigation.

The synthesis of 2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating fluorination reactions, making it more feasible to produce complex fluorinated amines on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired arylalkylamine core.

Biologically speaking, the amine functionality in CAS No. 2228350-03-4 is a common pharmacophore found in many bioactive molecules. Amines can act as hydrogen bond donors or acceptors, facilitating interactions with biological targets such as proteins and nucleic acids. The presence of two fluorine atoms adjacent to this amine group may further enhance these interactions by altering the local electronic environment. This has implications for designing molecules with improved binding affinity and selectivity.

Current research trends suggest that fluorinated amine derivatives are being increasingly explored for their potential in treating neurological disorders. The ability of such compounds to cross the blood-brain barrier efficiently makes them attractive candidates for central nervous system (CNS) drug development. Preliminary studies on structurally related compounds indicate that modifications at the aryl ring and amine moiety can significantly impact CNS penetration and therapeutic efficacy. Further investigation into CAS No. 2228350-03-4 could provide valuable insights into its potential as a CNS drug candidate.

The agrochemical industry also stands to benefit from research on compounds like 2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine, given its structural similarity to known bioactive molecules used in pesticides and herbicides. The presence of fluorine atoms often enhances environmental stability while maintaining biological activity against target pests or weeds. By optimizing the substitution pattern on the aromatic ring system, researchers may develop novel agrochemicals with improved performance profiles.

In conclusion,CAS No. 2228350-03-4, or 2-(4-ethoxy-2-methylphenyl)-1,1-difluoropropan-2-amine, represents a structurally intriguing compound with potential applications across multiple domains including pharmaceuticals and agrochemicals. Its unique combination of fluorinated aliphatic and aromatic moieties offers opportunities for designing molecules with enhanced metabolic stability and improved binding properties. As computational tools continue to advance our understanding of molecular interactions,future studies on this compound could uncover novel therapeutic strategies or sustainable agricultural solutions.